Cas no 109785-20-8 (Lactosyl-C18-sphingosine)

Lactosyl-C18-sphingosine is a glycosphingolipid derivative consisting of a lactose moiety linked to an 18-carbon sphingosine backbone. This compound is of significant interest in glycobiology and membrane research due to its role in cell signaling, recognition, and lipid raft formation. Its well-defined structure makes it valuable for studying carbohydrate-protein interactions, particularly in immune response and pathogen adhesion. The C18 acyl chain provides optimal hydrophobicity for membrane integration, while the lactosyl headgroup enables specific binding studies. This synthetic glycolipid is highly pure, ensuring reproducibility in experimental applications such as model membrane systems, biochemical assays, and structural studies. Its stability and solubility properties facilitate handling in both aqueous and organic phases.
Lactosyl-C18-sphingosine structure
Lactosyl-C18-sphingosine structure
Product Name:Lactosyl-C18-sphingosine
CAS No:109785-20-8
MF:C30H57NO12
MW:623.773091077805
CID:197102
PubChem ID:329756195
Update Time:2025-06-07

Lactosyl-C18-sphingosine Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,(2S,3R,4E)-2-amino-3-hydroxy-4-octadecen-1-yl 4-O-b-D-galactopyranosyl-
    • D-lactosyl-?1-1'-D-erythro-sphingosine
    • D-LACTOSYL-1-1'-D-ERYTHRO-SPHINGOSINE
    • D-lactosyl-ß1-1'-D-erythro-sphingosine
    • Lactosyl-C18-sphingosine
    • LACTOSYLSPHINGOSINE
    • (2S,3R,4E)-2-amino-3-hydroxyoctadec-4-en-1-yl 4-O-beta-D-galactopyranosyl-beta-D-glucopyranoside
    • (R-(R*,S*-(E)))-2-Amino-3-hydroxy-4-octadecenyl 4-O-beta-D-galactopyranosyl-beta-D-glucopyranoside
    • beta-D-Glucopyranoside, 2-amino-3-hydroxy-4-octadecenyl 4-O-beta-D-galactopyranosyl-, (R-(R*,S*-(E)))-
    • Lactosyl lysosphingolipid
    • (2S,3R,4E)-2-Amino-3-hydroxy-4-octadecen-1-yl 4-O-β-D-galactopyranosyl-β-D-glucopyranoside
    • Lactosylsphingosine (d18:1)
    • Lyso-Lactosylceramide (synthetic)
    • 2-[6-[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enoxy]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • 109785-20-8
    • beta-D-Glucopyranoside,(2S,3R,4E)-2-amino-3-hydroxy-4-octadecen-1-yl4-O-beta-D-galactopyranosyl-
    • (2S,3R,4S,5R,6R)-2-[(2R,3S,4R,5R,6R)-6-[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enoxy]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • beta-D-Glucopyranoside, (2S,3R,4E)-2-amino-3-hydroxy-4-octadecen-1-yl 4-O-beta-D-galactopyranosyl-
    • Lactosyllysosphingolipid
    • AKOS040756382
    • Inchi: 1S/C30H57NO12/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(34)19(31)18-40-29-27(39)25(37)28(22(17-33)42-29)43-30-26(38)24(36)23(35)21(16-32)41-30/h14-15,19-30,32-39H,2-13,16-18,31H2,1H3/b15-14+/t19-,20+,21+,22+,23-,24-,25+,26+,27+,28+,29+,30-/m0/s1
    • InChI Key: MQKSCOKUMZMISB-GPWKTZPCSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)N

Computed Properties

  • Exact Mass: 623.38807625g/mol
  • Monoisotopic Mass: 623.38807625g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 21
  • Complexity: 748
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 225Ų

Lactosyl-C18-sphingosine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:−20°C

Lactosyl-C18-sphingosine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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